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Abstract

Ethylidene diacetate (CAS 542-10-9), also known as 1,1-diacetoxyethane, is an organic
compound with the chemical formula C6H1004.[1][2] It is a colorless liquid characterized by a
sweet, fruity odor.[1][3] This document provides a comprehensive technical overview of
ethylidene diacetate, including its physicochemical properties, synthesis methodologies, key
chemical reactions, and applications, with a particular focus on its role as a versatile
intermediate in chemical synthesis. Safety and toxicological data are also presented. The
information is intended for professionals in research, chemical synthesis, and drug
development.

Chemical and Physical Properties

Ethylidene diacetate is an acetate ester that is slightly soluble in water and miscible with
alcohol.[1][3] It is recognized for its utility as a solvent and as a key intermediate in the
production of other valuable organic compounds.[1][4]

Table 1: Physicochemical Properties of Ethylidene Diacetate
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Property Value Reference(s)
CAS Number 542-10-9 [1112114]
IUPAC Name Ethane-1,1-diyl diacetate [2]

1,1-Diacetoxyethane, 1,1-
Synonyms o [2]
Ethanediol diacetate

Molecular Formula C6H1004 [1112]
Molecular Weight 146.14 g/mol [2][5]
Appearance Colorless liquid [1112]
Odor Sweet, fruity [11[3]
Density 1.07 g/cm3 [2][4]
Melting Point 18.9 °C (66.0 °F; 292.0 K) [2]
Boiling Point 167-169 °C (333-336 °F; o]
440-442 K)
Flash Point 68 °C (154 °F) [6]

N Slightly soluble (4.11 x 10"
Water Solubility mglL at 25°C, est) [31[7]

Table 2: Spectroscopic Data ldentifiers

Spectroscopic Data Reference
1H NMR [8]
Mass Spectrum (GC) [9]

Synthesis and Experimental Protocols

Ethylidene diacetate can be synthesized through several routes. The most common industrial
method involves the reaction of acetaldehyde with acetic anhydride.[2][10] Alternative methods
starting from methyl acetate or dimethyl ether have also been developed.[11][12][13]
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Synthesis from Acetaldehyde and Acetic Anhydride

This is a major industrial route for producing ethylidene diacetate.[2] The reaction is typically
catalyzed by a Lewis acid, such as ferric chloride.[2][10]

Experimental Protocol:

While specific industrial protocols are proprietary, a general laboratory-scale synthesis can be
described as follows:

To a stirred solution of acetic anhydride, slowly add acetaldehyde in the presence of a
catalytic amount of ferric chloride.

e The reaction is exothermic and may require cooling to maintain a controlled temperature.

e The reaction mixture is stirred until completion, which can be monitored by techniques such
as gas chromatography (GC).

e Upon completion, the catalyst is neutralized or removed.

The product, ethylidene diacetate, is then purified by fractional distillation.

Logical Relationship: Synthesis from Acetaldehyde

Acetaldehyde
(CHsCHO)

Acetic Anhydride dene Diacetate
((CHsCO)20) O

Ferric Chloride
(FeCls)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b166149?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ethylidene_diacetate
https://en.wikipedia.org/wiki/Ethylidene_diacetate
https://www.smolecule.com/products/s560796
https://www.benchchem.com/product/b166149?utm_src=pdf-body
https://www.benchchem.com/product/b166149?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Synthesis of Ethylidene Diacetate from Acetaldehyde.

Synthesis from Methyl Acetate and/or Dimethyl Ether

An alternative synthesis route involves the carbonylation of methyl acetate or dimethyl ether in
the presence of hydrogen.[13] This process utilizes a co-catalyst system, such as
molybdenum-nickel or tungsten-nickel, along with an iodide promoter.[11][13]

Experimental Protocol (Based on Patent Literature):
This process is typically carried out under high pressure and temperature in a suitable reactor.

e Areactor is charged with methyl acetate and/or dimethyl ether, a molybdenum-nickel or
tungsten-nickel co-catalyst, an iodide source (e.g., methyl iodide), and an organophosphorus
or organonitrogen promoter.[11][13]

e The reactor is pressurized with a mixture of carbon monoxide and hydrogen.[11]

e The reaction is heated to a temperature in the range of 50°C to 200°C and maintained for a
period of 1 to 20 hours.[12]

 After the reaction period, the reactor is cooled, and the pressure is released.

e The product mixture is analyzed, and ethylidene diacetate is separated and purified,
typically by distillation.

Chemical Reactions and Applications

Ethylidene diacetate is a valuable intermediate due to its specific reactivity. Its primary
applications are in the production of other chemicals and as a specialized solvent.[1][4]

Production of Vinyl Acetate

A significant application of ethylidene diacetate is its conversion to vinyl acetate, a key
monomer in the production of polymers like polyvinyl acetate (PVA).[2][10] This conversion is
achieved through the thermal elimination of acetic acid.[2][10]

Reaction Workflow: Conversion to Vinyl Acetate
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Vinyl Acetate
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(Pyrolysis)

Ethylidene Diacetate piatalus

Acetic Acid
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Caption: Conversion of Ethylidene Diacetate to Vinyl Acetate.

Hydrolysis
Under acidic conditions, ethylidene diacetate can be hydrolyzed back to acetaldehyde and
acetic anhydride.[10]

Applications in Pharmaceutical and Chemical Industries

Ethylidene diacetate serves as an intermediate in the synthesis of pharmaceuticals and other
fine chemicals.[4][14] Its reactivity allows it to be a building block for more complex organic
molecules.[14] It is also used in the flavor and fragrance industry to impart a fruity aroma.[4]
Additionally, it has been cited for use as an agricultural fungicide.[3]

Safety and Toxicology

The toxicological properties of ethylidene diacetate have not been fully investigated.[6][15] It
is considered a combustible liquid and may cause irritation to the eyes, skin, and respiratory
tract.[6] Ingestion may lead to gastrointestinal irritation.[6] Standard laboratory safety
precautions, including the use of personal protective equipment and working in a well-
ventilated area, should be observed when handling this compound.[1][6]

Table 3: Safety and Handling Information
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Parameter

Information

Reference(s)

Eye Irritation

May cause irritation, chemical
conjunctivitis, and corneal

damage.

[6]

Skin Irritation

May cause irritation and

dermatitis.

[6]

Inhalation Hazard

May cause respiratory tract
irritation. High concentrations

may lead to CNS depression.

[6]

Ingestion Hazard

May cause gastrointestinal
irritation with nausea, vomiting,

and diarrhea.

[6]

Handling

Use in a well-ventilated area.
Avoid contact with eyes, skin,
and clothing. Keep away from

heat, sparks, and flame.

[6]

First Aid (Eyes)

Flush with plenty of water for at

least 15 minutes.

[6]

First Aid (Skin)

Flush skin with plenty of water
for at least 15 minutes while
removing contaminated

clothing.

[6]

First Aid (Inhalation)

Remove to fresh air.

[6]

First Aid (Ingestion)

Do NOT induce vomiting. If
conscious, rinse mouth and
drink 2-4 cupfuls of milk or

water.

[6]

Potential in Drug Development

Currently, the primary role of ethylidene diacetate in drug development is as a chemical

intermediate.[14] There is limited information on its direct biological activity. However, the study
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of related diacetate-containing compounds provides a rationale for its potential use in prodrug
strategies. For instance, 3,4-diacetoxy benzylidene diacetate acts as a prodrug for
protocatechualdehyde, which has shown anti-inflammatory effects by inhibiting IL-1 production.
[16] This suggests that the diacetate moiety can be used to mask functional groups in a parent
drug molecule, potentially improving its stability or pharmacokinetic properties. Further
research would be needed to explore the utility of the ethylidene diacetate scaffold in such
applications.

Logical Relationship: Potential Prodrug Application

Hypothetical Prodrug Concept
Ethylidene Diacetate Scaffold Active Drug Molecule
(as a carrier) (with functional group)
Linkage Linkage
Prodrug
(Conjugate)
In Vivo

Metabolic Hydrolysis
(e.g., by esterases)

[ T~

Released Active Drug

Byproducts
(e.g., Acetaldehyde, Acetic Acid)

Click to download full resolution via product page

Caption: Hypothetical Prodrug Strategy Using a Diacetate Scaffold.

Conclusion
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Ethylidene diacetate is a versatile chemical intermediate with well-established roles in
industrial chemistry, particularly as a precursor to vinyl acetate. Its straightforward synthesis
and specific reactivity make it a valuable compound for organic synthesis. While its direct
biological applications are not well-documented, its structure suggests potential for exploration
in areas such as prodrug design. This guide provides a foundational understanding of its
properties, synthesis, and applications for researchers and professionals in the chemical and
pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC410130250&productDescription=ETHYLIDENE+DIACETATE%2C+99+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pubmed.ncbi.nlm.nih.gov/8234146/
https://pubmed.ncbi.nlm.nih.gov/8234146/
https://www.benchchem.com/product/b166149#ethylidene-diacetate-cas-number-542-10-9
https://www.benchchem.com/product/b166149#ethylidene-diacetate-cas-number-542-10-9
https://www.benchchem.com/product/b166149#ethylidene-diacetate-cas-number-542-10-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166149?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

